(1R,2R,4R)-5-Oxobicyclo[2.2.1]heptane-2-carboxylic acid

• IUPAC Name: (1R,2R,4R)-5-oxobicyclo[2.2.1]heptane-2-carboxylic acid
• InChI: InChI=1S/C8H10O3/c9-7-3-4-1-5(7)2-6(4)8(10)11/h4-6H,1-3H2,(H,10,11)/t4-,5-,6-/m1/s1
• InChI Key: DMXXHQSAOSFXQF-HSUXUTPPSA-N
• Canonical SMILES: C1C2CC(C1CC2=O)C(=O)O
• Isomeric SMILES: C1[C@@H]2C[C@H]([C@H]1CC2=O)C(=O)O
• Molecular Formula: C8H10O3
• Molecular Weight: 154.16 g/mol

Description

(1R,2R,4R)-5-Oxobicyclo[2.2.1]heptane-2-carboxylic acid, also known as trans-2-carboxy-5-oxonorbornane-2-endo-3-endo-dicarboxylic acid (t-CONOD), is a bicyclic compound that has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

T-CONOD has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and chemical biology. In medicinal chemistry, t-CONOD has been investigated as a potential scaffold for the design of new drugs. Its rigid structure and unique properties make it an attractive candidate for drug design. In materials science, t-CONOD has been used as a building block for the synthesis of novel materials with unique properties. In chemical biology, t-CONOD has been investigated as a tool for the study of protein-ligand interactions.

Mechanism of Action

The mechanism of action of t-CONOD is not well-understood. However, it is believed to interact with proteins in a unique way due to its rigid structure and unique properties. It has been suggested that t-CONOD may interact with proteins in a similar way to other bicyclic compounds, such as cyclohexanes and cyclooctanes.
Biochemical and Physiological Effects
The biochemical and physiological effects of t-CONOD are not well-understood. However, it has been shown to have some activity against certain types of cancer cells. It has also been shown to have some anti-inflammatory activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of t-CONOD is its unique structure and properties, which make it an attractive candidate for drug design and materials science. However, one of the main limitations of t-CONOD is its limited solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are many future directions for the study of t-CONOD. One possible direction is the development of new drugs based on t-CONOD. Another possible direction is the synthesis of novel materials using t-CONOD as a building block. Additionally, further studies are needed to better understand the mechanism of action of t-CONOD and its potential applications in various fields.

Synthesis Methods

The synthesis of t-CONOD involves the reaction between maleic anhydride and norbornene in the presence of a catalyst. The resulting product is then hydrolyzed to yield t-CONOD. This synthesis method has been well-established and has been used in many studies involving t-CONOD.